Cas no 2171300-69-7 (2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid)

• Product Name: 2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid
• CAS No: 2171300-69-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6362051
• PubChem ID: 165525243
• Update Time: 2025-10-30

2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid
• EN300-1532337
• 2-cyclohexyl-2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetic acid
• EN300-1532726
• 2-cyclohexyl-2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetic acid
• 2171754-28-0
• 2171291-56-6
• 2-cyclohexyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}acetic acid
• 2171300-69-7
• EN300-1545572

• Inchi： 1S/C28H32N2O5/c31-26(30-25(27(32)33)17-8-2-1-3-9-17)18-14-19(15-18)29-28(34)35-16-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,17-19,24-25H,1-3,8-9,14-16H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QIFVXUOGYPPUGH-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid

Research Brief on 2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid (CAS: 2171300-69-7)

The compound 2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid (CAS: 2171300-69-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, structural properties, and biological relevance.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule facilitates its use in solid-phase peptide synthesis (SPPS), a widely employed method in the production of peptide-based drugs. The cyclohexyl and cyclobutyl moieties contribute to the compound's unique conformational properties, which may influence its binding affinity and selectivity towards biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for this compound, optimizing reaction conditions to achieve higher yields and purity. The study also explored the compound's stability under various pH conditions, providing valuable insights for its handling and storage in laboratory settings. Additionally, computational modeling was employed to predict the compound's interaction with potential protein targets, suggesting its utility in the design of novel inhibitors for enzymes involved in inflammatory pathways.

Another notable development is the compound's application in the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery. A recent preprint on bioRxiv detailed the use of 2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid as a linker molecule in PROTACs, enabling the targeted degradation of disease-relevant proteins. This approach holds promise for the treatment of conditions such as cancer and neurodegenerative diseases, where traditional small-molecule inhibitors have shown limited efficacy.

Despite these advancements, challenges remain in the large-scale production and functionalization of this compound. Researchers are actively exploring greener synthetic routes and more efficient purification techniques to address these issues. Furthermore, in vivo studies are needed to validate the compound's pharmacokinetic and safety profiles, which will be critical for its transition from bench to bedside.

In conclusion, 2-cyclohexyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}acetic acid (CAS: 2171300-69-7) represents a versatile and promising tool in chemical biology and drug discovery. Its applications span from peptide synthesis to innovative therapeutic strategies like PROTACs, underscoring its potential to impact the future of medicine. Continued research and development efforts will be essential to fully unlock its capabilities and translate these findings into clinical applications.